BENGHE Foundational & Exploratory

Check Availability & Pricing

fundamental properties of palladium-rhodium
alloys

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Palladium;rhodium

Cat. No.: B14273843

An In-depth Technical Guide on the Core Fundamental Properties of Palladium-Rhodium Alloys

Abstract

Palladium-Rhodium (Pd-Rh) alloys represent a critical class of materials, leveraging the
synergistic properties of two platinum group metals. These alloys are renowned for their
exceptional catalytic activity, high-temperature stability, and robust resistance to corrosion. This
guide provides a comprehensive overview of the fundamental physical, mechanical, and
chemical properties of Pd-Rh alloys. It details the experimental protocols for their synthesis and
characterization, presents quantitative data in structured tables, and visualizes key concepts
and workflows. This document is intended for researchers, scientists, and professionals in drug
development who utilize these advanced materials for catalytic synthesis and other high-
performance applications.

Introduction to Palladium-Rhodium Alloys

Palladium (Pd) and Rhodium (Rh) are both members of the platinum group metals, sharing
similar chemical behaviors but possessing distinct individual characteristics. Palladium is noted
for its remarkable ability to absorb hydrogen, its low melting point, and its catalytic prowess in
hydrogenation and carbon-carbon coupling reactions.[1][2][3] Rhodium is rarer, harder, and
boasts a higher melting point, with exceptional resistance to corrosion and primary applications
in catalytic converters for the reduction of nitrogen oxides (NOx).[4][5][6]
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When alloyed, palladium and rhodium form a continuous solid solution with a face-centered
cubic (FCC) crystal structure.[7] This combination results in materials with enhanced properties
that often surpass those of the individual constituent metals. Pd-Rh alloys are indispensable in
automotive three-way catalytic converters, where palladium primarily oxidizes carbon monoxide
(CO) and unburnt hydrocarbons (HC), while rhodium reduces NOx to harmless nitrogen gas.[2]
[4] For professionals in drug development, these alloys are crucial as heterogeneous catalysts
in the synthesis of complex organic molecules, offering high efficiency and stability.

Physical and Structural Properties
Crystal Structure and Phase Diagram

Palladium and Rhodium are completely soluble in each other, forming a single-phase face-
centered cubic (FCC) solid solution across the entire composition range.[7] This structure is
maintained even when alloyed with other platinum group metals like platinum. The formation of
this substitutional solid solution, where Rh atoms randomly replace Pd atoms in the FCC
lattice, has been confirmed by X-ray Diffraction (XRD).[8] The lattice parameter of the alloy
decreases from that of pure palladium as the concentration of the smaller rhodium atom
iIncreases.

Diagram of the FCC solid solution crystal structure of Pd-Rh alloys.

Core Physical Properties

The physical properties of Pd-Rh alloys, such as melting point and density, are intermediate to
those of pure palladium and rhodium. The addition of rhodium to palladium generally increases
the melting point and hardness while decreasing the lattice parameter.
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Property

Palladium (Pd)

Rhodium (Rh)

Pd-Rh Alloy (50-50)

Atomic Number

46[1]

45[9]

N/A

Crystal Structure

Face-Centered Cubic

Face-Centered Cubic

Face-Centered Cubic

(FCO)7] (FCO)I6II7] (FCO)7]
Melting Point 1,555 °C[4][10][11] 1,966 °C[4] ~1600 °C[9]
Boiling Point 2,963 °C[4][10] 3,727 °C[4] N/A
Density 12.02 g/cm3[10][12] 12.45 g/cm3[10] N/A
Thermal Conductivity 72 Wim-K[10] 150 W/m-K[10] ~90 W/m-K[9]
Electrical Resistivity ~10.54 pQ-cm ~4.33 pQ-cm ~10 pQ-cm[9]
Lattice Parameter (A)  3.890 A[13] 3.803 A Varies V\_'iFh

composition[8]

Mechanical Properties

The mechanical properties of palladium are significantly enhanced by alloying with rhodium.
Rhodium is a hard and durable metal, and its incorporation into the palladium lattice increases
the alloy's hardness, strength, and resistance to wear.[4][5] This makes Pd-Rh alloys suitable
for demanding applications in industrial components and high-end decorative finishes.[9]
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Property Palladium (Pd) Rhodium (Rh) Pd-Rh Alloy (50-50)
Vickers Hardness
400[10] 1246[10] N/A
(MPa)
Brinell Hardness
320[4] 980[4] N/A
(MPa)
Young's Modulus
121]10] 380[10] N/A
(GPa)
Increases with Rh
Bulk Modulus (GPa) 180 380
content[14][15]
Ultimate Tensile
135[10] 950[10] ~300 MPaJ9]

Strength (MPa)

Chemical Properties
Corrosion and Oxidation Resistance

Palladium does not tarnish in air at standard temperatures but can form a PdO layer when
heated above 400 °C.[1][2] Rhodium is exceptionally resistant to corrosion and attack by most
acids.[5][6] Alloying palladium with rhodium significantly improves its corrosion resistance.[5][9]
However, studies have shown that in certain acidic environments, the corrosion resistance of
Pd-Rh alloys may be slightly lower than that of pure Pd or Pd-Pt alloys, an effect attributed to
differences in surface roughness.[8][16]

Hydrogen Interaction

A hallmark property of palladium is its ability to absorb up to 900 times its own volume of
hydrogen at room temperature.[2][12] This property is altered by alloying. Pd-rich Pd-Rh alloys
exhibit an even greater hydrogen absorption capacity than pure palladium, a unique
characteristic since alloying Pd with other non-absorbing metals typically decreases hydrogen
uptake.[14][17] This enhanced capacity makes Pd-Rh alloys exceptional candidates for
hydrogen storage and purification applications.

Catalytic Properties and Applications
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The primary application of Pd-Rh alloys is in catalysis, driven by the distinct and
complementary activities of the two metals.

Three-Way Catalytic Converters

In automotive exhaust systems, Pd-Rh alloys are the cornerstone of three-way catalysts.
Palladium is highly effective at oxidizing harmful carbon monoxide (CO) and unburned
hydrocarbons (HC) to CO2 and H20. Simultaneously, rhodium is uniquely efficient at reducing
nitrogen oxides (NOx) to benign N2 gas.[2][4][9]

Exhaust Gases
(CO, NOx, HC)

dsorption

——— e ——
- —~—
- -~

~
~ -
-~ -

Oxidation (on Pd sites)

Reduction (on Rh sites)

2CO+02 - 2C02 ONOX — XO2 + N2

HC + 02 - CO2 + H20

Desorption

Purified Emissions
(CO2, N2, H20)

Simplified signaling pathway of a three-way catalytic converter.

Click to download full resolution via product page

Simplified signaling pathway of a three-way catalytic converter.

Catalysis in Drug Development and Chemical Synthesis

In the pharmaceutical and fine chemical industries, Pd-Rh alloy catalysts are valued for their
high activity and stability in a range of organic transformations. This includes hydrogenation
reactions, dehydrogenation of formic acid for hydrogen production, and carbon-carbon bond-
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forming reactions.[18] The use of bimetallic nanoparticles can influence catalytic performance,

with the Pd:Rh molar ratio being a key factor in optimizing reaction rates and selectivity.[18]

Other Industrial Applications

High-Temperature Equipment: Due to their high melting points and stability, these alloys are
used for furnace windings, laboratory crucibles, and bushings for glass fiber production.[5]
[19]

Electronics: The alloys' low electrical resistivity and stability make them suitable for electrical
contacts and high-precision electronic components.[4][9]

Jewelry and Plating: Pd-Rh alloys offer a superior luster and high corrosion resistance,
making them ideal for high-end jewelry and protective plating.[1][4][9]

Experimental Protocols
Synthesis of Pd-Rh Alloys

Bulk Alloy Synthesis (Arc Melting): High-purity palladium and rhodium metals are weighed to
the desired atomic ratio. The components are placed in a water-cooled copper hearth of an
arc furnace. The chamber is evacuated to a high vacuum and backfilled with an inert gas
(e.g., Argon). A high current is passed through a tungsten electrode to strike an arc, melting
and mixing the metals. The resulting alloy "button" is flipped and re-melted several times to
ensure homogeneity.[20]

Nanoparticle Synthesis (Sol Immobilization): A solution of metal precursors (e.g., PdClz,
RhCIs) is prepared in a solvent. A protecting agent, such as polyvinyl alcohol (PVA), is added
to control particle growth and prevent agglomeration. A chemical reducing agent (e.qg.,
NaBHa) is introduced to reduce the metal ions to their metallic state, forming bimetallic
nanoparticles. These nanoparticles are then typically deposited onto a high-surface-area
support like carbon.[18]

Characterization Methodologies

A multi-technique approach is required to fully characterize the properties of Pd-Rh alloys.
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Alloy Synthesis

(e.g., Arc Melting, Co-precipitation)

Sample Preparation
(e.g., Polishing, Sectioning)

Physicochemical Characterization

=

L

X-Ray Diffraction (XRD)
- Crystal Structure
- Phase Purity
- Lattice Parameters

Electron Microscopy
(SEM/TEM)
- Surface Morphology
- Nanopatrticle Size

Spectroscopy (EDS) Electrochemical Analysis
- Elemental Composition (e.g., Potentiodynamic Polarization)
- Alloy Homogeneity - Corrosion Resistance

Experimental workflow for the characterization of Pd-Rh alloys.
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Experimental workflow for the characterization of Pd-Rh alloys.

o X-Ray Diffraction (XRD):

o Objective: To determine the crystal structure, identify phases, and measure lattice

parameters.

o Protocol: A prepared alloy sample is mounted in a diffractometer. A monochromatic X-ray
beam (commonly Cu Ka radiation) is directed at the sample. The sample is rotated, and a

detector records the intensity of the diffracted X-rays at various angles (20). The resulting

diffraction pattern shows peaks corresponding to specific crystallographic planes. These
peaks are compared to standard JCPDS files to confirm the FCC structure and calculate
the lattice parameters.[8][16]

© 2025 BenchChem. All rights reserved.

7/10 Tech Support


https://www.benchchem.com/product/b14273843?utm_src=pdf-body-img
https://www.researchgate.net/figure/X-ray-diffraction-XRD-patterns-of-Pd-based-alloys-of-different-bulk-compositions-a_fig1_325160939
https://www.researchgate.net/figure/XRD-patterns-of-pure-alumina-the-Pd-Rh-g-Al2O3-catalyst-differential-curve-and_fig3_329249430
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14273843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Electron Microscopy (SEM/TEM):

o Objective: To visualize the surface morphology, microstructure, and nanoparticle
size/distribution.

o Protocol: For Scanning Electron Microscopy (SEM), the bulk sample surface is imaged by
scanning it with a focused beam of electrons to reveal surface topography and
morphology.[17] For Transmission Electron Microscopy (TEM), often used for
nanoparticles, the sample is dispersed on a grid and imaged with a transmitted electron
beam to determine patrticle size, shape, and crystallinity.[18]

o Energy-Dispersive X-ray Spectroscopy (EDS/EDX):
o Objective: To determine the elemental composition of the alloy.

o Protocol: Typically coupled with an electron microscope, the electron beam excites atoms
in the sample, causing them to emit characteristic X-rays. An EDS detector measures the
energy of these X-rays to identify the elements present and their relative quantities,
confirming the alloy's bulk composition.[16][18]

o Electrochemical Corrosion Testing:
o Objective: To evaluate the alloy's resistance to corrosion in a specific environment.

o Protocol: The alloy is used as the working electrode in a three-electrode electrochemical
cell containing a corrosive medium (e.qg., sulfuric acid). In potentiodynamic polarization,
the potential of the working electrode is scanned, and the resulting current is measured to
generate a polarization curve. This curve provides information on the corrosion rate and
passivation behavior of the alloy.[16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14273843?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14273843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

